![molecular formula C19H13N3NaO7S2 B1605673 Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate CAS No. 56932-43-5](/img/structure/B1605673.png)
Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate
Overview
Description
NSC87877 is a potent inhibitor of protein tyrosine phosphatases, specifically targeting SHP-1 and SHP-2. These enzymes play crucial roles in cellular signaling pathways, and their inhibition has significant implications for various biological processes and disease treatments .
Scientific Research Applications
NSC87877 has a wide range of scientific research applications, including:
Chemistry: Used as a tool compound to study the inhibition of protein tyrosine phosphatases.
Biology: Investigated for its role in modulating cellular signaling pathways, particularly those involving SHP-1 and SHP-2.
Medicine: Explored as a potential therapeutic agent for diseases such as cancer and neurodegenerative disorders.
Industry: Utilized in the development of new drugs and therapeutic strategies
Mechanism of Action
NSC87877 exerts its effects by inhibiting the activity of SHP-1 and SHP-2 protein tyrosine phosphatases. This inhibition disrupts the dephosphorylation of key signaling molecules, leading to altered cellular responses. The compound also inhibits dual-specificity phosphatase 26, further modulating cellular signaling pathways .
Safety and Hazards
Future Directions
The future directions for research and applications of Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate are not specified in the available resources. Given its complex structure, it may have potential uses in various fields such as organic synthesis, dye chemistry, and materials science .
Biochemical Analysis
Biochemical Properties
NSC87877 interacts with SHP-1 and SHP-2 protein tyrosine phosphatases, inhibiting their activity . The inhibition of these enzymes by NSC87877 can influence various biochemical reactions, particularly those involved in signal transduction pathways .
Cellular Effects
NSC87877 has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been reported to inhibit EGF-induced Erk1/2 activation in HEK293 cells and significantly reduce cell viability/proliferation . In human megakaryoblastic cells, the combination of stem cell factor and NSC87877 has been shown to enhance c-Kit mediated proliferation .
Molecular Mechanism
The molecular mechanism of NSC87877 involves its binding to SHP-1 and SHP-2 protein tyrosine phosphatases, inhibiting their activity . This inhibition can lead to changes in downstream signaling pathways, affecting gene expression and cellular functions .
Metabolic Pathways
NSC87877 is involved in the regulation of tyrosine phosphatase activity, which plays a key role in various metabolic pathways . By inhibiting SHP-1 and SHP-2, NSC87877 can influence the activity of these pathways, potentially affecting metabolic flux or metabolite levels .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of NSC87877 involves multiple steps, starting with the preparation of the core quinoline structure. The key steps include:
Formation of the quinoline core: This is typically achieved through a cyclization reaction involving aniline derivatives and carbonyl compounds.
Introduction of sulfonic acid groups: Sulfonation reactions are used to introduce sulfonic acid groups at specific positions on the quinoline ring.
Azo coupling:
Industrial Production Methods
Industrial production of NSC87877 follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors for sulfonation and azo coupling reactions, ensuring high yield and purity .
Chemical Reactions Analysis
Types of Reactions
NSC87877 undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of quinone derivatives.
Reduction: Reduction reactions can convert the azo group to an amine group.
Substitution: The sulfonic acid groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and hydrogen gas are used.
Substitution: Nucleophiles like amines and thiols are commonly used for substitution reactions.
Major Products
Oxidation: Quinone derivatives.
Reduction: Amine derivatives.
Substitution: Various substituted quinoline derivatives.
Comparison with Similar Compounds
Similar Compounds
SHP099: Another inhibitor of SHP-2, but with different selectivity and potency.
PHPS1: Inhibits SHP-2 but has a different chemical structure.
Uniqueness
NSC87877 is unique due to its high potency and selectivity for SHP-1 and SHP-2, making it a valuable tool for studying these enzymes and their roles in cellular signaling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate involves the diazotization of 8-hydroxy-7-aminoquinoline-5-sulfonic acid followed by coupling with 6-amino-2-naphthalenesulfonic acid and subsequent sulfonation of the resulting azo compound.", "Starting Materials": [ "8-hydroxy-7-aminoquinoline-5-sulfonic acid", "sodium nitrite", "hydrochloric acid", "6-amino-2-naphthalenesulfonic acid", "sodium hydroxide", "sulfuric acid" ], "Reaction": [ "Dissolve 8-hydroxy-7-aminoquinoline-5-sulfonic acid in hydrochloric acid and cool the solution to 0°C.", "Add a solution of sodium nitrite in water to the above solution with stirring to form diazonium salt.", "Dissolve 6-amino-2-naphthalenesulfonic acid in sodium hydroxide solution and cool the solution to 0°C.", "Add the above diazonium salt solution to the cooled 6-amino-2-naphthalenesulfonic acid solution with stirring to form the azo compound.", "Sulfonate the resulting azo compound by adding sulfuric acid to the reaction mixture and heating the mixture to 80-90°C for several hours.", "Neutralize the reaction mixture with sodium hydroxide and isolate the product by filtration and washing with water.", "Dry the product and convert it to the disodium salt by treating it with sodium hydroxide solution." ] } | |
CAS RN |
56932-43-5 |
Molecular Formula |
C19H13N3NaO7S2 |
Molecular Weight |
482.4 g/mol |
IUPAC Name |
disodium;8-hydroxy-7-[(6-sulfonatonaphthalen-2-yl)diazenyl]quinoline-5-sulfonate |
InChI |
InChI=1S/C19H13N3O7S2.Na/c23-19-16(10-17(31(27,28)29)15-2-1-7-20-18(15)19)22-21-13-5-3-12-9-14(30(24,25)26)6-4-11(12)8-13;/h1-10,23H,(H,24,25,26)(H,27,28,29); |
InChI Key |
JGHSFFGQVHEVMM-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES |
C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)O)S(=O)(=O)O.[Na] |
Other CAS RN |
56932-43-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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